Cas no 166196-84-5 (1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one)

• Product Name: 1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
• CAS No: 166196-84-5
• Molecular Formula: C₁₀H₁₁N₂OCl
• Molecular Weight: 210.66014
• MDL: MFCD18651787
• CID: 1073101
• PubChem ID: 16108973

1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one Properties

Names and Identifiers

• 1-(2-Chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
• 1-(2-chloropyridin-3-yl)-3-dimethylaminopropenone
• 1-(2-chloropyridin-3-yl)-3-dimethylamino-propenone
• AG-L-22242
• CTK4D2281
• KB-212981
• MFCD18651787
• SCHEMBL504041
• KD-0700
• 166196-84-5
• VJWLVZNRISQMLV-FNORWQNLSA-N
• J-501812
• SCHEMBL504040
• (2E)-1-(2-chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
• AKOS015851060
• (E)-1-(2-chloropyridin-3 -yl)-3 -(dimethylamino)prop -2-en-1 -one
• CS-0333916
• (E)-1-(2-chloropyridin-3-yl)-3-(dimethylamino)prop-2-en-1-one
• 2-Propen-1-one, 1-(2-chloro-3-pyridinyl)-3-(dimethylamino)-

• MDL： MFCD18651787
• InChIKey： VJWLVZNRISQMLV-FNORWQNLSA-N
• Inchi： InChI=1S/C10H11ClN2O/c1-13(2)7-5-9(14)8-4-3-6-12-10(8)11/h3-7H,1-2H3/b7-5+
• SMILES： CN(C)C=CC(=O)C1=C(N=CC=C1)Cl

Computed Properties

• Exact Mass: 210.05613
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 210.0559907g/mol
• Heavy Atom Count: 14
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• PSA: 33.2